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Section 1: Chemical and Physical Properties
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Compound of Interest

Compound Name: Ribitol-3-13C

cat. No.: B15139481

The physical and chemical properties of Ribitol are summarized below. Isotopic labeling with
Carbon-13 at the C3 position is not expected to significantly alter these properties.

Property Value Source

Molecular Formula CsH120s ChemScene[1]
Molecular Weight 152.15 g/mol (unlabeled) ChemScene[1]
Appearance White powder/solid Fisher Scientific[2]
Melting Point 101 -104 °C Fisher Scientific[2]
Boiling Point Not determined Cayman Chemical[3]
Solubility Soluble in water Cheméo[4]

logP (Octanol/Water) -2.9463 ChemScene([1]

Stable under normal ambient
Stability and anticipated storage and Sigma-Aldrich, Chemsrc

handling conditions.[5][6]

Section 2: Safety and Hazard Information

Ribitol is not classified as a hazardous substance.[3][7] However, standard laboratory safety
practices should always be observed.

GHS Hazard Classification
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According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Ribitol does not meet the criteria for hazard classification.[8] Some suppliers may
indicate mild skin and eye irritation.[8]

Toxicological Data

The following toxicological data is for unlabeled Ribitol:

Test Type Result Species Source

Intraperitoneal LD50 10 g/kg Mouse Cayman Chemical[3]

e Primary Irritant Effect:
o On the skin: No irritant effect.[3]
o On the eye: No irritating effect.[3]
» Sensitization: No sensitizing effects are known.[3]

o Carcinogenicity: Not listed as a carcinogen by IARC, NTP, or OSHA.[5]

Handling and Storage

o Handling: No special measures are required for handling.[3][7] Avoid creating dust.[2] Wear
appropriate personal protective equipment (PPE), including gloves and safety glasses.[2][7]

o Storage: Store in a dry, cool, and well-ventilated place.[2][7] Keep containers tightly closed.
[2] Recommended storage is at room temperature.[6]

First-Aid Measures

 After inhalation: Move to fresh air.[3][7]
 After skin contact: Wash with water.[7] The product generally does not irritate the skin.[3]
o After eye contact: Rinse opened eye for several minutes under running water.[3][7]

» After swallowing: Rinse mouth and consult a doctor if symptoms persist.[3][7]
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Section 3: Experimental Protocols

While specific experimental protocols for Ribitol-3-13C are application-dependent, a general
protocol for preparing a stock solution for cell culture or analytical experiments is provided
below.

Protocol for Preparation of a Ribitol-3-13C Stock
Solution

o Objective: To prepare a sterile 100 mM stock solution of Ribitol-3-13C in nuclease-free
water.

o Materials:
o Ribitol-3-13C powder

Nuclease-free water

[e]

o

Sterile, conical tubes (e.g., 15 mL or 50 mL)

[¢]

Calibrated analytical balance

[¢]

Sterile filter (0.22 um) and syringe

Laminar flow hood

[e]

e Procedure:

1. In a laminar flow hood, weigh the desired amount of Ribitol-3-13C powder using a
calibrated analytical balance. For example, for 10 mL of a 100 mM solution, weigh out
153.15 mg (adjusting for the molecular weight of the 13C-labeled compound).

2. Transfer the powder to a sterile conical tube.
3. Add a portion of the nuclease-free water to the tube (e.g., 8 mL).

4. Vortex gently until the powder is completely dissolved.
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5. Bring the final volume to 10 mL with nuclease-free water.
6. Sterilize the solution by passing it through a 0.22 pum syringe filter into a new sterile tube.
7. Label the tube clearly with the compound name, concentration, and date of preparation.

8. Store the stock solution at 4°C for short-term use or aliquot and store at -20°C for long-
term storage.[1]

Section 4: Biological Context and Experimental
Workflows

Ribitol is a naturally occurring sugar alcohol that plays a role in various biological processes. It
Is a component of teichoic acids in the cell walls of Gram-positive bacteria and is involved in
the glycosylation of a-dystroglycan in mammals.[9][10] Ribitol-3-13C is a stable isotope-
labeled version of Ribitol, making it a valuable tool for metabolic flux analysis and as a tracer in
biochemical assays.[11][12]

Biological Pathway of Ribitol

The following diagram illustrates the simplified biological context of Ribitol in the pentose
phosphate pathway and its incorporation into a-dystroglycan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15139481?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

